5-Chloro-3-(1-methylethoxy)-2-benzofurancarboxamide

• Molecular Formula: C12H12ClNO3
• Molecular Weight: 253.68 g/mol
• IUPAC Name: 5-chloro-3-propan-2-yloxy-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C12H12ClNO3/c1-6(2)16-10-8-5-7(13)3-4-9(8)17-11(10)12(14)15/h3-6H,1-2H3,(H2,14,15)
• InChI Key: VXCJGLSZFQMBPS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(OC2=C1C=C(C=C2)Cl)C(=O)N

Description

5-Chloro-3-(1-methylethoxy)-2-benzofurancarboxamide is a useful research compound. Its molecular formula is C12H12ClNO3 and its molecular weight is 253.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 5-chloro-3-(1-methylethoxy)-2-benzofurancarboxylic acid (200 mg, 0.79 mmol) in 5 mL of dry tetrahydrofuran is added 1,1'-carbonyldiimidazole (167 mg, 1.03 mmol). The reaction solution is heated at reflux for 1 hour then cooled to room temperature. Aqueous ammonium hydroxide (3 mL) is added and the reaction mixture is stirred at room temperature overnight. The reaction is diluted with ethyl acetate and washed with 1N HCl, saturated aqueous sodium bicarbonate, and brine. The organic phase is dried over magnesium sulfate, filtered, and concentrated in vacuo to provide 5-chloro-3-(1-methylethoxy)-2-benzofurancarboxamide in 84% yield; mp=154°-155° C.